![molecular formula C7H11F2N B6588511 5,5-difluoro-2-azabicyclo[2.2.2]octane CAS No. 1214875-50-9](/img/no-structure.png)
5,5-difluoro-2-azabicyclo[2.2.2]octane
Overview
Description
5,5-Difluoro-2-azabicyclo[2.2.2]octane (DFAO) is an organic compound that has recently gained attention due to its potential applications in the field of pharmaceuticals, and its ability to act as a catalyst in various reactions. This compound is a cyclic molecule that contains two nitrogen atoms in a ring system. It is a relatively stable compound, with a boiling point of 197°C and a melting point of -20°C. DFAO is also known for its low toxicity, as well as its low solubility in water.
Scientific Research Applications
5,5-difluoro-2-azabicyclo[2.2.2]octane has recently been studied for its potential applications in the field of pharmaceuticals. It has been found to be an effective catalyst for the synthesis of various compounds, such as nitroaromatic compounds, amides, and sulfonamides. It has also been used in the synthesis of various drugs, such as anti-inflammatory drugs, antifungal drugs, and antiviral drugs. Additionally, this compound has been studied for its potential use in the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of 5,5-difluoro-2-azabicyclo[2.2.2]octane is not yet fully understood. However, it is believed to act as a catalyst in various reactions, by increasing the rate of reaction and facilitating the formation of the desired product. It is thought to do this by forming a complex with the reactants, which then facilitates the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, some studies have suggested that it may have anti-inflammatory, antifungal, and antiviral properties. Additionally, it has been suggested that it may have the potential to inhibit the activity of various enzymes, such as cyclooxygenase and lipoxygenase.
Advantages and Limitations for Lab Experiments
The main advantage of using 5,5-difluoro-2-azabicyclo[2.2.2]octane in laboratory experiments is that it is relatively stable and non-toxic. Additionally, it has a low solubility in water, which makes it easy to use in aqueous solutions. However, there are some limitations to using this compound in laboratory experiments. For example, it is not soluble in organic solvents, which can make it difficult to use in certain reactions. Additionally, it is not very reactive, which can limit its usefulness in certain applications.
Future Directions
There are a number of potential future directions for research into 5,5-difluoro-2-azabicyclo[2.2.2]octane. One potential direction is to further explore its potential applications in the field of pharmaceuticals, such as its potential use as a catalyst in the synthesis of various drugs. Additionally, further research could be conducted into its biochemical and physiological effects, as well as its potential to inhibit the activity of various enzymes. Furthermore, further research could be conducted into its potential use in the synthesis of polymers and other materials. Finally, further research could be conducted into its potential use as a catalyst in other reactions, such as the synthesis of nitroaromatic compounds, amides, and sulfonamides.
Synthesis Methods
5,5-difluoro-2-azabicyclo[2.2.2]octane can be synthesized using a variety of methods, including the reductive amination of 2-fluoro-1-azabicyclo[2.2.2]octane with sodium difluoride. This method involves the reaction of the two compounds in the presence of a base, such as sodium hydroxide, to form the desired product. This reaction is typically carried out at a temperature of around 100°C and a pressure of 1 atm. Other methods of synthesis involve the reaction of 2-fluoro-1-azabicyclo[2.2.2]octane with a variety of other compounds, such as boron trifluoride or sodium sulfide.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5,5-difluoro-2-azabicyclo[2.2.2]octane can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,2,2-trifluoroethylamine", "1,5-cyclooctadiene", "sodium hydride", "1,2-dibromoethane", "acetic acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2,2,2-trifluoroethylamine is reacted with sodium hydride to form the corresponding sodium salt.", "Step 2: The sodium salt is then reacted with 1,5-cyclooctadiene to form a cycloaddition product.", "Step 3: The cycloaddition product is then treated with 1,2-dibromoethane to form a dibromide intermediate.", "Step 4: The dibromide intermediate is then treated with a mixture of acetic acid and sodium bicarbonate to form the corresponding aziridine.", "Step 5: The aziridine is then reacted with sodium hydride and 5% palladium on carbon in a hydrogen atmosphere to form the desired 5,5-difluoro-2-azabicyclo[2.2.2]octane product.", "Step 6: The product is purified by recrystallization from a mixture of water and sodium chloride." ] } | |
CAS RN |
1214875-50-9 |
Molecular Formula |
C7H11F2N |
Molecular Weight |
147.2 |
Purity |
95 |
Origin of Product |
United States |
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